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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the laser
cooling and trapping of the stable isotope Krypton-78 (’8Kr). This technology is pivotal for a
range of applications, including fundamental physics research, precision measurements, and
potentially in advanced analytical techniques relevant to drug development through isotopic
analysis.

Introduction

Laser cooling is a technique that uses laser light to reduce the kinetic energy of atoms, thereby
cooling them to temperatures near absolute zero. For Krypton-78, this process involves
cooling atoms in their metastable state. As an even isotope, 78Kr possesses no nuclear spin,
which simplifies the laser cooling process by eliminating the need for a repumping laser to
address hyperfine splitting. The primary cooling transition for metastable krypton is the 5s[3/2]2
- 5p[5/2]s transition at approximately 811.5 nm.

Experimental Setup
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The experimental apparatus for laser cooling of 78Kr consists of several key components,
beginning with the generation of a metastable atomic beam, followed by slowing of the atoms,
and finally, trapping and cooling in a magneto-optical trap (MOT).

A typical experimental setup includes:

o Metastable Krypton Source: A radio-frequency (RF) driven discharge source is used to excite
krypton atoms to the metastable 5s[3/2]z state. The source is often cooled with liquid
nitrogen to produce a slower atomic beam, which improves the efficiency of subsequent
cooling stages.

o Zeeman Slower: A Zeeman slower is employed to decelerate the atomic beam. It uses a
spatially varying magnetic field to keep the atoms in resonance with a counter-propagating
laser beam as they slow down.

e Magneto-Optical Trap (MOT): The heart of the experiment is the MOT, which consists of
three pairs of counter-propagating laser beams intersecting at the center of a quadrupole
magnetic field. This configuration provides both cooling and spatial confinement of the
atoms.

o Laser System: A tunable diode laser system is required to generate the cooling light at
approximately 811.5 nm. The laser frequency must be precisely controlled and stabilized.

e Vacuum System: The entire process is conducted in an ultra-high vacuum (UHV)
environment to minimize collisions with background gas, which can heat and eject the
trapped atoms.

o Diagnostics: A sensitive camera (e.g., CCD or EMCCD) is used to image the fluorescence
from the trapped atoms, allowing for characterization of the atom cloud.

Quantitative Data

The following tables summarize the key atomic properties of Krypton-78 and typical
experimental parameters for its laser cooling.

Table 1: Atomic Properties of Krypton-78
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Property Value Reference
Atomic Mass 77.9203648 u [1]
Natural Abundance 0.355% [2]
Nuclear Spin (1) 0 [1]

Ground State Configuration

[Ar] 3d© 4s2 4p°

Metastable State for Cooling

5s[3/2]2

[3]

Cooling Transition

5s[3/2]2 — 5p[5/2]3

[3]

Wavelength (A)

~811.5 nm

[2]

Isotope Shift (78Kr - 86Kr)

~+210 MHz

[4]115]

Table 2: Experimental Parameters for 78Kr Laser Cooling
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Parameter

Typical Value/Range

Cooling Laser

Wavelength ~811.5 nm (tuned to 78Kr resonance)
Linewidth <1 MHz

Power (per beam) 10 - 50 mw

Beam Diameter (1/e2) 1-2cm

Detuning (d)

-1l to -3 (where T is the natural linewidth)

Magneto-Optical Trap (MOT)

Magnetic Field Gradient 10 - 20 G/cm
Zeeman Slower
Laser Power 50 - 150 mwW

Laser Detuning

-200 to -400 MHz

Source

RF Discharge Power

10-50 W

Temperature

77 K (Liquid Nitrogen Cooled)

Achieved Parameters

Number of Trapped Atoms

104 - 10°

Cloud Temperature

100 pK - 1 mK

Experimental Protocols

The following protocols outline the key steps for the laser cooling and trapping of Krypton-78.

Protocol 1: Generation of Metastable Krypton-78 Beam

» Prepare the Krypton Source: Use a gas mixture with a natural abundance of Krypton or an

enriched 78Kr sample.

© 2026 BenchChem. All rights reserved.

4/9 Tech Support


https://www.benchchem.com/product/b8821159/docs?utm_src=pdf-body#application-notes-and-protocols-for-laser-cooling-of-krypton-78
https://www.benchchem.com/product/b8821159/docs?utm_src=pdf-body#application-notes-and-protocols-for-laser-cooling-of-krypton-78
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8821159?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Cool the Discharge Source: Flow liquid nitrogen through the cooling jacket of the RF
discharge source to reduce the thermal velocity of the krypton atoms.

« Initiate the Discharge: Apply RF power to the source to create a plasma. This will excite a
fraction of the krypton atoms to the 5s[3/2]> metastable state.

e Form the Atomic Beam: The metastable atoms will effuse from the source, forming an atomic
beam that travels towards the Zeeman slower.

Protocol 2: Zeeman Slowing

e Align the Zeeman Slower Laser: Direct a high-power laser beam, counter-propagating to the
atomic beam, through the Zeeman slower.

o Set the Laser Frequency: Tune the laser to be red-detuned from the 5s[3/2]2 - 5p[5/2]s
transition of 78Kr. The exact detuning will depend on the design of the Zeeman slower.

o Apply the Magnetic Field: Activate the Zeeman slower coils to generate the spatially varying
magnetic field. This field will compensate for the changing Doppler shift as the atoms
decelerate.

e Optimize Slowing: Monitor the flux of slow atoms at the exit of the Zeeman slower and
optimize the laser power, detuning, and magnetic field for maximum flux.

Protocol 3: Magneto-Optical Trapping

e Prepare the MOT Chamber: Ensure the MOT chamber is at an ultra-high vacuum (< 10~°
Torr).

¢ Align the MOT Beams: Align the three pairs of counter-propagating cooling laser beams to
intersect at the center of the quadrupole magnetic field. Ensure the beams are circularly
polarized.

» Set the Cooling Laser Parameters: Set the power and a red-detuning of approximately 1-3
times the natural linewidth for the MOT beams.

» Activate the MOT Caoils: Apply current to the anti-Helmholtz coils to generate the quadrupole
magnetic field.
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e Load the MOT: The slowed atoms from the Zeeman slower will enter the MOT region and be
captured and cooled.

e Image the Trapped Atoms: Use a CCD camera to observe the fluorescence from the trapped
78Kr atoms.

o Characterize the Atom Cloud: Measure the number of trapped atoms, the size of the cloud,
and the temperature of the atoms. Optimize the MOT parameters (laser power, detuning,
magnetic field gradient) to maximize the number of trapped atoms and achieve the lowest

temperature.

Visualizations
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Caption: Energy level diagram for 78Kr laser cooling.

Experimental Workflow
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Caption: Workflow for laser cooling and trapping 78Kr.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for Laser Cooling of
Krypton-78]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8821159/docs#application-notes-and-protocols-for-
laser-cooling-of-krypton-78]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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